![molecular formula C7H6ClNO2 B105695 Methyl 6-chloronicotinate CAS No. 73781-91-6](/img/structure/B105695.png)
Methyl 6-chloronicotinate
Overview
Description
Methyl 6-chloronicotinate, also known as 6-chloronicotinyl methyl ester, is a synthetic organic compound used in scientific research. It is a white crystalline solid with a slightly acrid odor. It is soluble in ethanol, methanol, and benzene, and is relatively stable under normal conditions. This compound is most commonly used in laboratory experiments as a substrate for the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which is involved in the biosynthesis of nicotinamide adenine dinucleotide (NAD).
Scientific Research Applications
Solid-Liquid Equilibrium Behavior
Methyl 6-chloronicotinate, closely related to 6-chloronicotinic acid (6-CNA), has been studied for its behavior in solid and solution phases. A study investigated the solid-liquid equilibrium behavior of 6-CNA in various solvents, utilizing methods like Hirshfeld surface analysis and molecular dynamic simulation. This research is essential for understanding the properties of substances like this compound in different states and environments (Guo et al., 2021).
Spectroscopic Analysis
Ethyl-6-chloronicotinate, a derivative of this compound, has been subjected to comprehensive spectroscopic studies. These studies, including FT-IR, FT-Raman, dispersive Raman, and NMR spectroscopy, help in understanding the structural and physicochemical properties of the molecule, which can be extrapolated to this compound (Karabacak et al., 2016).
Pharmacological Properties
Research on derivatives of chloronicotinic acid, like isonixine (formed through an Ullman reaction with 2-chloronicotinic acid), has shown potential pharmacological properties as an analgesic-anti-inflammatory agent. This indicates that this compound derivatives could have significant applications in medicinal chemistry (Cadena et al., 1977).
Synthesis of Novel Derivatives
This compound's derivatives have been synthesized for various applications. For instance, novel 2-, 4-, and 5-substituted derivatives of 6-chloronicotine have been developed, demonstrating the compound's versatility in organic synthesis (Wagner & Comins, 2006).
Residue Analysis in Agriculture
The compound has applications in the analysis of pesticide residues in agriculture. For example, a method was developed for determining residues of imidacloprid (which contains the 6-chloronicotinic moiety) in lettuce using gas chromatography, highlighting its role in food safety and environmental monitoring (Ko et al., 2014).
Biotransformation and Environmental Impact
Research on the biotransformation of compounds related to this compound has been conducted. Studies on bacterial species capable of hydroxylating derivatives of chloronicotinic acid, including this compound, reveal important insights into environmental biodegradation processes (Tinschert et al., 2000).
Safety and Hazards
Methyl 6-chloronicotinate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
Methyl 6-chloronicotinate, a derivative of Methyl nicotinate, primarily targets the peripheral vasodilation . This action is thought to be involved in the relief of muscle and joint pain . It is also used for veterinary purposes to treat respiratory diseases, vascular disorders, rheumatoid arthritis, and muscle and joint pains .
Mode of Action
It is believed that it promotes the release of prostaglandin d2, which is strictly locally-acting due to its short half-life . This release is thought to result in peripheral vasodilation .
Biochemical Pathways
Given its similarity to methyl nicotinate, it may influence pathways related to vasodilation and inflammation .
Pharmacokinetics
Based on its structural similarity to methyl nicotinate, it is expected to have similar adme (absorption, distribution, metabolism, and excretion) properties . Following topical administration, Methyl nicotinate acts as a peripheral vasodilator to enhance local blood flow at the site of application .
Result of Action
The result of this compound’s action is primarily the relief of muscle and joint pain . By promoting peripheral vasodilation, it enhances local blood flow, which can help alleviate pain and inflammation .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, it should be kept in a dry, cool, and well-ventilated place to maintain its stability and efficacy .
Biochemical Analysis
Cellular Effects
It is known that the compound can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that the compound exerts its effects at the molecular level, including potential binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal conditions
properties
IUPAC Name |
methyl 6-chloropyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO2/c1-11-7(10)5-2-3-6(8)9-4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEDXVIWDFLGES-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00291810 | |
Record name | Methyl 6-chloronicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00291810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73781-91-6 | |
Record name | 73781-91-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=78316 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 6-chloronicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00291810 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 6-chloropyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of Methyl 6-chloronicotinate in pesticide analysis?
A: this compound serves as a key derivative in the analysis of the insecticide acetamiprid and its metabolites. [, ] Due to the complex nature of pesticide residues in crops and soil, direct analysis can be challenging. This compound is formed through a series of reactions including alkali hydrolysis, potassium permanganate oxidation, and esterification with diazomethane. [, ] This derivative allows for more sensitive and accurate detection using gas chromatography. [, ]
Q2: Can you describe the molecular structure and arrangement of this compound?
A: this compound (C7H6ClNO2) [] has a nearly planar structure. The -COOMe group and the aromatic ring exhibit a slight dihedral angle of 3.34 (14)°. [] The crystal structure reveals that molecules are organized into layers through C—H⋯N hydrogen bonds. Additionally, π–π stacking interactions occur between aromatic rings in adjacent layers, with a centroid–centroid distance of 3.8721 (4) Å. []
Q3: What analytical methods are employed to detect and quantify this compound?
A: Gas chromatography (GC) is the primary method for detecting and quantifying this compound. [, ] This technique is particularly suitable after the derivatization of acetamiprid and its metabolites into this compound, allowing for efficient separation and sensitive detection. [, ] The reported detection limit for this method is 0.01 ppm. [, ]
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